Cas no 1126634-72-7 (4-(6-Aminopyrazin-2-yl)benzonitrile)

• Product Name: 4-(6-Aminopyrazin-2-yl)benzonitrile
• CAS No: 1126634-72-7
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 1033906
• PubChem ID: 71303141
• Update Time: 2025-06-14

4-(6-Aminopyrazin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-Aminopyrazin-2-yl)benzonitrile
• DB-294794
• 1126634-72-7
• DTXSID00744831
• J-513610

• Inchi： 1S/C11H8N4/c12-5-8-1-3-9(4-2-8)10-6-14-7-11(13)15-10/h1-4,6-7H,(H2,13,15)
• InChI Key： FDARFHBCDVTBDW-UHFFFAOYSA-N
• SMILES： N1C(=CN=CC=1C1C=CC(C#N)=CC=1)N

Computed Properties

• Exact Mass: 196.074896272g/mol
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(6-Aminopyrazin-2-yl)benzonitrile

Comprehensive Overview of 4-(6-Aminopyrazin-2-yl)benzonitrile (CAS No. 1126634-72-7): Properties, Applications, and Innovations

4-(6-Aminopyrazin-2-yl)benzonitrile (CAS No. 1126634-72-7) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This nitrogen-containing aromatic derivative features a unique pyrazine-benzoitrile scaffold, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure combines a 6-aminopyrazine moiety with a benzonitrile group, enabling diverse functionalization opportunities.

In recent years, the demand for specialty chemicals like 4-(6-Aminopyrazin-2-yl)benzonitrile has surged due to its role in developing kinase inhibitors and anticancer agents. Researchers highlight its potential in modulating protein-protein interactions, a hot topic in drug discovery forums. The compound’s electron-deficient pyrazine ring enhances binding affinity to biological targets, while the cyano group offers synthetic flexibility for further derivatization.

The synthesis of CAS 1126634-72-7 typically involves palladium-catalyzed cross-coupling reactions, a method frequently searched in organic chemistry databases. Optimized protocols emphasize atom economy and green chemistry principles, aligning with industry trends toward sustainable production. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for pharmaceutical intermediates.

Beyond therapeutics, 4-(6-Aminopyrazin-2-yl)benzonitrile shows promise in organic electronics. Its conjugated system and planar geometry make it a candidate for OLED materials, resonating with the growing interest in flexible displays and energy-efficient lighting. Patent analyses reveal its incorporation into electron-transport layers, addressing common queries about small-molecule semiconductors.

Storage and handling recommendations for this compound emphasize stability under inert conditions, with discussions on moisture-sensitive reagents frequently appearing in chemical safety forums. While not classified as hazardous, proper laboratory PPE (e.g., gloves, goggles) is advised during manipulation, reflecting workplace safety trends.

The global market for 4-(6-Aminopyrazin-2-yl)benzonitrile is projected to grow at a CAGR of 6.2% (2023-2030), driven by R&D investments in precision medicine and functional materials. Suppliers increasingly highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to meet contract manufacturing demands.

Emerging studies explore its utility in covalent organic frameworks (COFs), a trending topic in nanomaterials research. The compound’s rigid backbone and hydrogen-bonding capacity enable the design of porous materials for gas storage or catalysis, answering frequent search queries about advanced functional materials.

For researchers sourcing CAS 1126634-72-7, technical bulletins recommend verifying certificates of analysis (CoA) and evaluating scalability of synthesis routes—key concerns in process chemistry discussions. Collaborative platforms like SciFinder and Reaxys provide updated literature on its applications.

In conclusion, 4-(6-Aminopyrazin-2-yl)benzonitrile exemplifies the convergence of medicinal chemistry and materials science. Its dual applicability positions it as a compound of interest for academic and industrial researchers focusing on next-generation therapeutics and smart materials.